Cas no 39658-47-4 (N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide)
39658-47-4 structure
Product Name:N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide
CAS No:39658-47-4
MF:C8H10N2O2
MW:166.177201747894
CID:1111949
PubChem ID:54303828
Update Time:2025-04-20
N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide
- N-[5-(Hydroxymethyl)-2-pyridinyl]acetamide
- SCHEMBL3306300
- N-[5-(hydroxymethyl)pyridin-2-yl]acetamide
- DTXSID801267970
- 39658-47-4
- SGBVTSMREKMKRA-UHFFFAOYSA-N
-
- Inchi: 1S/C8H10N2O2/c1-6(12)10-8-3-2-7(5-11)4-9-8/h2-4,11H,5H2,1H3,(H,9,10,12)
- InChI Key: SGBVTSMREKMKRA-UHFFFAOYSA-N
- SMILES: OCC1=CN=C(C=C1)NC(C)=O
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 62.2Ų
N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
39658-47-4 (N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide) Related Products
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